Cas no 103027-96-9 (4-Carboxyindole-2-carboxylicacid)

• Product Name: 4-Carboxyindole-2-carboxylicacid
• CAS No: 103027-96-9
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 62338
• PubChem ID: 14859086
• Update Time: 2025-04-18

4-Carboxyindole-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Indole-2,4-dicarboxylic acid
• 4-Carboxyindole-2-carboxylic acid
• 1H-indole-2,4-dicarboxylic acid
• Indol-2,4-dicarbonsaeure
• 4-Carboxyuindole-2carboxylic acid
• AKOS015898518
• FT-0658442
• 1H-Indole-2,4-dicarboxylicacid
• CHEMBL24438
• SCHEMBL2806087
• 103027-96-9
• 1H-indole-2,4-dicarbonsäure
• DTXSID90564762
• Indole-2,4-dicarboxylicacid
• A800663
• 4-Carboxyindole-2-carboxylicacid

• MDL： MFCD03411567
• Inchi： 1S/C10H7NO4/c12-9(13)5-2-1-3-7-6(5)4-8(11-7)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
• InChI Key： GBQRSEVKSZQWFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=C(C(=O)O)N2)=O

Computed Properties

• Exact Mass: 205.03800
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.616
• Boiling Point: 578.51 °C at 760 mmHg
• Flash Point: 303.672 °C
• PSA: 90.39000
• LogP: 1.56430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids